58-57-1

1-Hydroxy-2(1H)-quinolinone

In Stock

• CAS RN:
• 58-57-1

• Formula:
• C9H7NO2

• InChI:
• InChI=1S/C9H7NO2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,12H

• InChIKey:
• NFNIRGPPIRJASP-UHFFFAOYSA-N

• 1-Hydroxy-2(1H)-quinolinone is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.

Bis(tetra-n-butylammonium) bis(maleonitriledithiolato) nickel complex

In Stock

• CAS RN:
• 18958-57-1

• Formula:
• C40H72N6NiS4

• InChI:
• InChI=1S/2C16H36N.2C4H2N2S2.Ni/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2*5-1-3(7)4(8)2-6;/h2*5-16H2,1-4H3;2*7-8H;/q2*+1;;;+2/p-4/b;;2*4-3-;

• InChIKey:
• KFDRXQXGGQXFNP-DERJAXIWSA-J

• Bis(tetra-n-butylammonium) bis(maleonitriledithiolato) nickel complex is a useful research compound. Its molecular formula is C40H72N6NiS4 and its molecular weight is 824 g/mol. The purity is usually 95%.

5-Chloro-2-(4-fluorophenyl)-1,3-benzoxazole

Usually In Stock

• CAS RN:
• 212758-57-1

• Formula:
• C13H7ClFNO

• InChI:
• InChI=1S/C13H7ClFNO/c14-9-3-6-12-11(7-9)16-13(17-12)8-1-4-10(15)5-2-8/h1-7H

• InChIKey:
• QHVWXKKGLRPBBC-UHFFFAOYSA-N

• 5-Chloro-2-(4-fluorophenyl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C13H7ClFNO and its molecular weight is 247.65. The purity is usually 95%.

2-[(2,4-Dichlorobenzyl)sulfanyl]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 262858-57-1

• Formula:
• C14H12Cl2N4S

• InChI:
• InChI=1S/C14H12Cl2N4S/c1-8-5-9(2)20-13(17-8)18-14(19-20)21-7-10-3-4-11(15)6-12(10)16/h3-6H,7H2,1-2H3

• InChIKey:
• RBWKXOBKUCOWRP-UHFFFAOYSA-N

• 2-[(2,4-Dichlorobenzyl)sulfanyl]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C14H12Cl2N4S and its molecular weight is 339.24. The purity is usually 95%.

6-(2,4-Dichlorophenyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 903858-57-1

• Formula:
• C12H10Cl2N4S

• InChI:
• InChI=1S/C12H10Cl2N4S/c1-2-3-10-15-16-12-18(10)17-11(19-12)8-5-4-7(13)6-9(8)14/h4-6H,2-3H2,1H3

• InChIKey:
• PQGFFYYNQXXUTA-UHFFFAOYSA-N

• 6-(2,4-Dichlorophenyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C12H10Cl2N4S and its molecular weight is 313.2g/mol. The purity is usually 95%.

N1-(4-ethoxyphenyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953158-57-1

• Formula:
• C21H27N3O4

• InChI:
• InChI=1S/C21H27N3O4/c1-2-27-18-7-5-17(6-8-18)23-21(26)20(25)22-14-16-9-11-24(12-10-16)15-19-4-3-13-28-19/h3-8,13,16H,2,9-12,14-15H2,1H3,(H,22,25)(H,23,26)

• InChIKey:
• CLXHKEGSJLTGDR-UHFFFAOYSA-N

• N1-(4-ethoxyphenyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O4 and its molecular weight is 385.464. The purity is usually 95%.

(aR)-4-(Difluoromethoxy)-a-methyl-benzenemethanamine

Usually In Stock

• CAS RN:
• 856758-57-1

• Formula:
• C9H11F2NO

• InChI:
• InChI=1S/C9H11F2NO/c1-6(12)7-2-4-8(5-3-7)13-9(10)11/h2-6,9H,12H2,1H3/t6-/m1/s1

• InChIKey:
• RTLQRHINHVOHHH-ZCFIWIBFSA-N

• (aR)-4-(Difluoromethoxy)-a-methyl-benzenemethanamine is a useful research compound. Its molecular formula is C9H11F2NO and its molecular weight is 187.19. The purity is usually 95%.

methyl 3-(4-fluorophenyl)-1,2-oxazole-5-carboxylate

In Stock

• CAS RN:
• 330558-57-1

• Formula:
• C11H8FNO3

• InChI:
• InChI=1S/C11H8FNO3/c1-15-11(14)10-6-9(13-16-10)7-2-4-8(12)5-3-7/h2-6H,1H3

• InChIKey:
• LJONAEUURGWZLX-UHFFFAOYSA-N

• Methyl 3-(4-fluorophenyl)-1,2-oxazole-5-carboxylate is a useful research compound. Its molecular formula is C11H8FNO3 and its molecular weight is 221.18 g/mol. The purity is usually 95%.

2-({3-[(Ethylanilino)carbonyl]anilino}carbonyl)-benzoic acid

In Stock

• CAS RN:
• 940458-57-1

• Formula:
• C23H20N2O4

• InChI:
• InChI=1S/C23H20N2O4/c1-2-25(18-11-4-3-5-12-18)22(27)16-9-8-10-17(15-16)24-21(26)19-13-6-7-14-20(19)23(28)29/h3-15H,2H2,1H3,(H,24,26)(H,28,29)

• InChIKey:
• FKVLIRHNCKMGLH-UHFFFAOYSA-N

• 2-({3-[(Ethylanilino)carbonyl]anilino}carbonyl)-benzoic acid is a useful research compound. Its molecular formula is C23H20N2O4 and its molecular weight is 388.4g/mol. The purity is usually 95%.

4,6-difluoro-N-methylpyrimidin-2-amine

Usually In Stock

• CAS RN:
• 165258-57-1

• Formula:
• C5H5F2N3

• InChI:
• InChI=1S/C5H5F2N3/c1-8-5-9-3(6)2-4(7)10-5/h2H,1H3,(H,8,9,10)

• InChIKey:
• CLKNOBNQYVWDCB-UHFFFAOYSA-N

• 4,6-difluoro-N-methylpyrimidin-2-amine is a useful research compound. Its molecular formula is C5H5F2N3 and its molecular weight is 145.11 g/mol. The purity is usually 95%.

3-(pyridin-2-yl)oxetan-3-ol

In Stock

• CAS RN:
• 1438858-57-1

• Formula:
• C8H9NO2

• 3-(pyridin-2-yl)oxetan-3-ol is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.2. The purity is usually 95%.